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Compound of Interest

Compound Name: p60c-src Substrate

CAS No.: 165190-42-1

Cat. No.: B3342299

Get Quote

For Immediate Implementation: This guide provides essential safety and logistical information

for researchers, scientists, and drug development professionals working with p60c-src
substrate. Adherence to these protocols is crucial for ensuring personal safety and maintaining

the integrity of your experimental outcomes.

The p60c-src substrate is a synthetic peptide designed for use in protein kinase assays,

specifically as a substrate for the pp60c-src protein tyrosine kinase. While the toxicological

properties of this specific peptide have not been fully elucidated, it is prudent to handle it with

the care afforded to all laboratory chemicals of unknown hazard. This guide outlines the

necessary personal protective equipment (PPE), a detailed operational plan for its use in a

typical kinase assay, and a comprehensive disposal plan.

Personal Protective Equipment (PPE): Your First
Line of Defense
A thorough risk assessment is paramount before handling the p60c-src substrate and

associated reagents. The following PPE is mandatory to minimize exposure and ensure a safe

laboratory environment.
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PPE Category Specific Equipment Rationale

Eye and Face Protection

Safety glasses with side

shields or tightly fitting safety

goggles. A face shield is

recommended when handling

larger quantities or if there is a

splash hazard.

Protects against splashes of

the peptide solution or kinase

reaction buffer, and from

airborne powder if handling the

lyophilized form.

Hand Protection

Chemical-resistant nitrile

gloves. Consider double-

gloving, especially when

handling concentrated stock

solutions.

Prevents direct skin contact

with the peptide and other

assay components. Nitrile

gloves offer good resistance to

a range of laboratory

chemicals.

Body Protection

A buttoned lab coat or a

chemical-resistant apron worn

over personal clothing.

Protects skin and clothing from

spills and contamination.

Respiratory Protection

A NIOSH-approved N95

respirator or equivalent should

be used if there is a risk of

inhaling the lyophilized

powder, for example, when

weighing it out.

Prevents inhalation of the

peptide powder, which could

cause respiratory irritation.

Operational Plan: A Step-by-Step Workflow for
Handling p60c-src Substrate
This section provides a detailed protocol for the safe handling and use of p60c-src substrate
in a typical in vitro kinase assay.

1. Preparation and Reconstitution of p60c-src Substrate:

Pre-handling: Before opening the vial, allow the lyophilized p60c-src substrate to equilibrate

to room temperature in a desiccator.[1] This prevents condensation from forming inside the

vial, which can affect the stability of the peptide.[1]
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Weighing (if applicable): If handling the lyophilized powder, perform this task in a chemical

fume hood or a designated area with localized exhaust ventilation to minimize inhalation risk.

Wear appropriate respiratory protection.

Reconstitution: Reconstitute the lyophilized peptide using a sterile, appropriate solvent such

as sterile distilled water or a buffer solution as recommended by the supplier.[2] Swirl the vial

gently to dissolve the peptide; do not shake vigorously.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the

peptide, create single-use aliquots of the reconstituted substrate. Store these aliquots at

-20°C or -80°C for long-term stability.

2. Performing the Kinase Assay:

Work Area Preparation: Designate a clean and organized workspace for the assay. Ensure

all necessary reagents and equipment are within easy reach to minimize movement and

potential spills.

Reagent Preparation: Prepare the Src Kinase Reaction Buffer. A typical buffer composition

includes:

100mM Tris-HCl, pH 7.2

125mM MgCl₂

25mM MnCl₂

2mM EGTA

0.25mM Sodium Orthovanadate

2mM Dithiothreitol (DTT)

Note: Handle each component of the buffer with the appropriate safety precautions as

outlined in their respective Safety Data Sheets (SDS).

Assay Setup: In a microfuge tube or a multi-well plate, combine the Src Kinase Reaction

Buffer, the reconstituted p60c-src substrate, and the Src Kinase enzyme.
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Initiation of Reaction: Start the kinase reaction by adding ATP.

Incubation: Incubate the reaction mixture at the temperature and for the duration specified in

your experimental protocol, typically around 30°C for 10-30 minutes.

Stopping the Reaction: Terminate the reaction using a suitable method, such as adding a

stop solution (e.g., a solution containing EDTA to chelate magnesium ions) or by heating.

Experimental Workflow for Handling p60c-src Substrate

Preparation Kinase Assay Disposal

Start: Receive p60c-src Substrate Equilibrate Lyophilized Peptide Reconstitute in Appropriate Solvent Aliquot for Single Use Store at -20°C to -80°C Prepare Reaction Mix (Buffer, Substrate, Kinase) Initiate with ATP Incubate at 30°C Stop Reaction Collect All Waste (Liquid & Solid) Label as Hazardous Chemical Waste Store in Designated Area Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling of p60c-src substrate from receipt to disposal.

Disposal Plan: Ensuring Safe and Compliant Waste
Management
Proper disposal of the p60c-src substrate and all contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance. All waste generated

from the handling and use of this substrate should be treated as hazardous chemical waste.

1. Waste Segregation and Collection:

Liquid Waste: Collect all liquid waste, including unused substrate solutions, kinase reaction

mixtures, and buffer solutions, in a dedicated, leak-proof, and clearly labeled hazardous

waste container.

Solid Waste: Dispose of all contaminated solid materials, such as pipette tips, microfuge

tubes, gloves, and paper towels, in a separate, clearly labeled hazardous solid waste

container.
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2. Waste Container Labeling:

All waste containers must be labeled with "Hazardous Waste" and include the full chemical

name of the contents (e.g., "p60c-src Substrate Waste," "Kinase Assay Waste"), the date,

and the name of the principal investigator or laboratory.

3. Inactivation (Optional - Consult with EHS):

While not always necessary, chemical inactivation of the peptide waste can provide an

additional layer of safety. This can be achieved through hydrolysis by treating the waste with

a strong acid or base. However, this process may introduce new hazards and should only be

performed after consulting with and receiving approval from your institution's Environmental

Health and Safety (EHS) department.

4. Storage and Final Disposal:

Store all hazardous waste containers in a designated and secure secondary containment

area, away from incompatible materials.

Arrange for the collection and disposal of the hazardous waste through your institution's EHS

department or a licensed chemical waste disposal contractor. Do not dispose of any

materials down the drain or in the regular trash.

By adhering to these safety protocols, you can create a secure research environment and

contribute to a culture of safety and responsibility within the scientific community. Always

consult your institution's specific safety guidelines and your laboratory's standard operating

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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